Cas no 64703-87-3 (Kanokoside C)

• Product Name: Kanokoside C
• CAS No: 64703-87-3
• MF: C₂₇H₄₂O₁₇
• MW: 638.612190723419
• CID: 509850
• PubChem ID: 75144767
• Update Time: 2024-03-01

Kanokoside C Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,[(1aS,1bS,5S,5aS,6S,6aS)-1a,1b,5,5a,6,6a-hexahydro-6-hydroxy-6-(hydroxymethyl)-5-(3-methyl-1-oxobutoxy)oxireno[3,4]cyclopenta[1,2-c]pyran-2-yl]methyl6-O-b-D-glucopyranosyl- (9CI)
• b-D-Glucopyranoside,[1a,1b,5,5a,6,6a-hexahydro-6-hydroxy-6-(hydroxymethyl)-5-(3-methyl-1-oxobutoxy)oxireno[3,4]cyclopenta[1,2-c]pyran-2-yl]methyl6-O-b-D-glucopyranosyl-, [1aS-(1aa,1bb,5b,5ab,6b,6aa)]-
• Kanokoside C
• Oxireno[3,4]cyclopenta[1,2-c]pyran, b-D-glucopyranoside deriv.
• C17430
• Q27155041
• beta-D-Glucopyranoside, [(1aS,1bS,5S,5aS,6S,6aS)-1a,1b,5,5a,6,6a-hexahydro-6-hydroxy-6-(hydroxymethyl)-5-(3-methyl-1-oxobutoxy)oxireno[3,4]cyclopenta[1,2-c]pyran-2-yl]methyl 6-O-beta-D-glucopyranosyl-
• CHEBI:81083
• DTXSID601098472
• 64703-87-3

• Inchi： 1S/C27H42O17/c1-9(2)3-13(30)43-24-15-14(22-23(44-22)27(15,37)8-29)10(5-38-24)6-39-25-21(36)19(34)17(32)12(42-25)7-40-26-20(35)18(33)16(31)11(4-28)41-26/h5,9,11-12,14-26,28-29,31-37H,3-4,6-8H2,1-2H3/t11-,12-,14-,15-,16-,17-,18+,19+,20-,21-,22+,23+,24+,25-,26-,27-/m1/s1
• InChI Key： ZTHFWSGQXKJHJD-WWSDMLAVSA-N
• SMILES： O1[C@H]2[C@@H]3C(CO[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)O4)O)O)O)=CO[C@H]([C@@H]3[C@](CO)([C@@H]12)O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 638.242
• Monoisotopic Mass: 638.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 267
• XLogP3: -4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds